BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethyl 3-ethoxybenzoate CAS number

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Ethyl 3-ethoxybenzoate
CAS No.: 5432-17-7
Cat. No.: B1582107

Get Quote

An In-depth Technical Guide to Ethyl 3-ethoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3-ethoxybenzoate (CAS No. 5432-17-7) is an aromatic ester with significant potential as
a versatile building block in organic synthesis and medicinal chemistry. This technical guide
provides a comprehensive overview of its chemical properties, synthesis, analytical
characterization, and applications, with a particular focus on its relevance to drug discovery
and development. Safety protocols and handling procedures are also detailed to ensure its
effective and safe utilization in a laboratory setting.

Introduction and Chemical Identity

Ethyl 3-ethoxybenzoate belongs to the benzoate ester class of organic compounds. Its
structure, featuring a benzene ring substituted with an ethoxy group at the meta-position and
an ethyl ester, provides a unique combination of lipophilicity and reactive sites for further
chemical modification. These characteristics make it a valuable intermediate in the synthesis of
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more complex molecules, including active pharmaceutical ingredients (APIs), agrochemicals,
and dyes.[1]

Key ldentifiers:

CAS Number: 5432-17-7[2]

IUPAC Name: ethyl 3-ethoxybenzoate|[2]

Molecular Formula: C11H1403[2]

Synonyms: 3-Ethoxybenzoic acid ethyl ester, Ethyl m-ethoxybenzoate[2]

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 3-ethoxybenzoate is presented in
the table below. These properties are crucial for designing experimental conditions, including
solvent selection, reaction temperature, and purification methods.

Property Value Source

Molecular Weight 194.23 g/mol [2]

Physical State Liquid Inferred from properties
Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Almost insoluble in water [3]

LogP 2.9 (2]

Synthesis of Ethyl 3-ethoxybenzoate

A common and reliable method for the synthesis of Ethyl 3-ethoxybenzoate is through the
esterification of 3-ethoxybenzoic acid. This reaction, typically a Fischer esterification, involves
reacting the carboxylic acid with ethanol in the presence of a strong acid catalyst.[4] An
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alternative pathway involves the Williamson ether synthesis starting from an ester of 3-
hydroxybenzoic acid.[1]

Synthetic Workflow Diagram

The following diagram illustrates a typical two-step synthesis starting from 3-hydroxybenzoic
acid.

Step 1: Williamson Ether Synthesis

G-Hydroxybenzoic Acid)

Ethanol, H2SOa (cat.), Reflux

(Ethyl 3—hydr0xybenzoate)

lodoethane, K2COs, Acetone, Reflux

Step 2: Esterification

Ethyl 3-ethoxybenzoate

Click to download full resolution via product page

Caption: Synthesis of Ethyl 3-ethoxybenzoate.

Detailed Experimental Protocol: Fischer Esterification of
3-Ethoxybenzoic Acid

This protocol describes the synthesis of Ethyl 3-ethoxybenzoate from 3-ethoxybenzoic acid

and ethanol.
Materials:

o 3-Ethoxybenzoic acid
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o Ethanol (absolute)

o Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated aqueous solution)

e Brine (saturated aqueous solution of NaCl)

e Anhydrous magnesium sulfate

¢ Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-
ethoxybenzoic acid in an excess of absolute ethanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

» Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).[1][5]

 After the reaction is complete, cool the mixture to room temperature.
 Remove the excess ethanol under reduced pressure.
» Dissolve the residue in diethyl ether and transfer to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude Ethyl 3-ethoxybenzoate.

 Purify the crude product by vacuum distillation or column chromatography.

Analytical Characterization
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The identity and purity of synthesized Ethyl 3-ethoxybenzoate can be confirmed using various
spectroscopic methods.

'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons, the two ethyl groups (ethoxy and ester), including triplets and quartets for
the CHs and CHz protons, respectively.

e 13C NMR: The carbon NMR spectrum will display distinct peaks for the carbonyl carbon of
the ester, the aromatic carbons, and the carbons of the two ethyl groups.[2]

o FT-IR: The infrared spectrum should exhibit a strong absorption band around 1720 cm~1
corresponding to the C=0 stretching of the ester group.[1] Other characteristic peaks include
those for C-O stretching and aromatic C-H stretching.

e Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) is expected to
show a molecular ion peak [M]* at m/z 194.[2]

Applications in Research and Drug Development

While specific biological activities of Ethyl 3-ethoxybenzoate are not extensively documented,
its structural motifs are present in various biologically active molecules. Benzoic acid
derivatives are known to exhibit a wide range of pharmacological effects, including
antimicrobial, anti-inflammatory, and enzyme inhibitory properties.[1]

Role as a Synthetic Intermediate

The primary application of Ethyl 3-ethoxybenzoate in drug development is as a versatile
intermediate. The ester and ethoxy groups provide two distinct sites for chemical modification,
allowing for the construction of more complex molecular architectures.

Potential Pharmacological Relevance

The ethoxy group can modulate the lipophilicity of a molecule, which is a critical parameter for
its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion
(ADME).[1] By incorporating the 3-ethoxybenzoyl moiety into a drug candidate, it is possible to
fine-tune its physicochemical properties to enhance its therapeutic potential. For instance,
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derivatives of hydroxybenzoic acids have been investigated as inhibitors of enzymes like
acetylcholinesterase, which is implicated in Alzheimer's disease.[1]

A related compound, ethyl 3,4-dihydroxybenzoate (EDHB), has been shown to have a
cytoprotective effect against oxidative stress and acts as a competitive inhibitor of prolyl
hydroxylases (PHDs).[6] This suggests that benzoate esters with alkoxy substitutions can be
valuable scaffolds for developing enzyme inhibitors.

Mechanism of Action: Competitive Enzyme Inhibition

The general mechanism by which a benzoic acid derivative might act as a competitive enzyme
inhibitor is illustrated below. The inhibitor, structurally similar to the enzyme's natural substrate,
binds to the active site, thereby preventing the substrate from binding and inhibiting the
catalytic reaction.[1]

Inhibitor (1)
[Enzyme (ED [Substrate (SD Ge.g., Ethyl 3-ethoxybenzoate derivativeD

anyme-Substrate Complex (ES) anyme-lnhibitor Complex (EID

N
Product (P)

Click to download full resolution via product page

Caption: General mechanism of competitive enzyme inhibition.

Safety, Handling, and Storage
Hazard Identification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Ethyl 3-ethoxybenzoate is classified with the following hazards:[2]
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e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Precautionary Measures and Personal Protective
Equipment (PPE)

When handling Ethyl 3-ethoxybenzoate, it is essential to take the following precautions:[7][8]
[9][10]

» Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

[9]
¢ Avoid breathing vapors or mist.[7]
» Avoid contact with skin and eyes.[7]
e Wash hands thoroughly after handling.[10]

» Keep away from heat, sparks, and open flames.[9]

Storage

Store Ethyl 3-ethoxybenzoate in a tightly closed container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents and strong bases.[8]

Conclusion

Ethyl 3-ethoxybenzoate is a valuable chemical entity with significant potential in organic
synthesis and medicinal chemistry. Its well-defined physicochemical properties and reactive
functional groups make it an important building block for the creation of novel compounds with
potential therapeutic applications. A thorough understanding of its synthesis, characterization,
and safe handling is crucial for its effective utilization in research and development. Further

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-ethoxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-ethoxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-ethoxybenzoate
https://www.benchchem.com/product/b1582107/docs?utm_src=pdf-body#ethyl-3-ethoxybenzoate-cas-number
https://www.carlroth.com/medias/SDB-36LT-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQxMTB8YXBwbGljYXRpb24vcGRmfGFEVXhMMmhpWXk4NU1qRXpNVGd4TlRVNE9ERTBMMU5FUWw4ek5reFVYMFJGWDBWT0xuQmtaZ3xmZGMyOTlkMDk0MTU3MjdjM2Q3OWExNWRkMjY2YTE4NjgyZWZhM2ZiOWFlZDZiNWI3ZjQwYTA3MjJmNTAxNDMx
https://www.fishersci.com/store/msds?partNumber=AC269490010&productDescription=ETHYL+3-ETHOXYPROPIONATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://redox.com/wp-content/sds/2202.pdf
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://redox.com/wp-content/sds/2202.pdf
https://www.carlroth.com/medias/SDB-36LT-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQxMTB8YXBwbGljYXRpb24vcGRmfGFEVXhMMmhpWXk4NU1qRXpNVGd4TlRVNE9ERTBMMU5FUWw4ek5reFVYMFJGWDBWT0xuQmtaZ3xmZGMyOTlkMDk0MTU3MjdjM2Q3OWExNWRkMjY2YTE4NjgyZWZhM2ZiOWFlZDZiNWI3ZjQwYTA3MjJmNTAxNDMx
https://www.carlroth.com/medias/SDB-36LT-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQxMTB8YXBwbGljYXRpb24vcGRmfGFEVXhMMmhpWXk4NU1qRXpNVGd4TlRVNE9ERTBMMU5FUWw4ek5reFVYMFJGWDBWT0xuQmtaZ3xmZGMyOTlkMDk0MTU3MjdjM2Q3OWExNWRkMjY2YTE4NjgyZWZhM2ZiOWFlZDZiNWI3ZjQwYTA3MjJmNTAxNDMx
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://redox.com/wp-content/sds/2202.pdf
https://www.benchchem.com/product/b1582107/docs?utm_src=pdf-body#ethyl-3-ethoxybenzoate-cas-number
https://www.fishersci.com/store/msds?partNumber=AC269490010&productDescription=ETHYL+3-ETHOXYPROPIONATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1582107/docs?utm_src=pdf-body#ethyl-3-ethoxybenzoate-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

investigation into the biological activities of its derivatives is warranted to fully explore its
potential in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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